4-(4-{[1-(2,4-Dimethylbenzoyl)piperidin-3-yl]methoxy}benzoyl)morpholine
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Description
4-(4-{[1-(2,4-Dimethylbenzoyl)piperidin-3-yl]methoxy}benzoyl)morpholine is a useful research compound. Its molecular formula is C29H30N4O4 and its molecular weight is 498.583. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
One study focuses on the synthesis and structural exploration of a novel bioactive heterocycle, showcasing its antiproliferative activity. The compound is characterized using various spectroscopic methods and X-ray diffraction, revealing its crystal structure and molecular interactions, such as inter and intra-molecular hydrogen bonds, which contribute to its stability. This highlights the compound's potential in bioactive material research (S. Benaka Prasad et al., 2018).
Antimicrobial Activities
Another study presents the synthesis of novel 1,2,4-Triazole derivatives, including compounds with morpholine components, and evaluates their antimicrobial activities. Some of these synthesized compounds were found to possess good or moderate activities against tested microorganisms, indicating their potential use in developing new antimicrobial agents (H. Bektaş et al., 2007).
Antiproliferative Activity
A study on the synthesis of novel 2-Arylidenaminobenzimidazole derivatives, including Mannich base derivatives using morpholine, highlights the antiproliferative activity of these compounds against various cancer cell lines. This research contributes to the ongoing search for effective cancer therapeutics (A. Nowicka et al., 2015).
Synthesis and Drug Delivery Applications
Research on prodrugs of Naproxen, incorporating morpholinyl- and methylpiperazinylacyloxyalkyl esters, demonstrates enhanced topical drug delivery. This study underscores the importance of chemical modifications in improving drug solubility, lipophilicity, and ultimately, therapeutic efficacy for topical applications (J. Rautio et al., 2000).
Dye Synthesis for Synthetic-Polymer Fibres
Another study details the synthesis of amino derivatives of 1,8-naphthalic anhydride, including morpholino and piperidino derivatives, leading to the production of dyes with applications in coloring synthetic-polymer fibers. This highlights the role of such chemical compounds in industrial applications, particularly in the textile industry (A. T. Peters & M. Bide, 1985).
Properties
IUPAC Name |
methyl 3-(3,4-dimethylphenyl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]-4-oxoquinazoline-7-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H30N4O4/c1-19-5-7-23(17-20(19)2)33-27(34)25-12-6-21(28(35)37-4)18-26(25)30-29(33)32-15-13-31(14-16-32)22-8-10-24(36-3)11-9-22/h5-12,17-18H,13-16H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYUXFAJEYRMRNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=O)C3=C(C=C(C=C3)C(=O)OC)N=C2N4CCN(CC4)C5=CC=C(C=C5)OC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H30N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
498.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.